Cas no 2797430-20-5 (Thalidomide-Piperazine-PEG2-COOH)

• Product Name: Thalidomide-Piperazine-PEG2-COOH
• CAS No: 2797430-20-5
• MF: C₂₄H₃₀N₄O₈
• MW: 502.517006397247
• CID: 6787706
• PubChem ID: 162642712
• Update Time: 2025-05-20

Thalidomide-Piperazine-PEG2-COOH Chemical and Physical Properties

Names and Identifiers

• HY-138781
• 2797430-20-5
• MS-29331
• 3-[2-[2-[4-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-5-yl]piperazin-1-yl]ethoxy]ethoxy]propanoic acid
• Thalidomide-Piperazine-PEG2-COOH
• CS-0168332
• G17861

• Inchi： 1S/C24H30N4O8/c29-20-4-3-19(22(32)25-20)28-23(33)17-2-1-16(15-18(17)24(28)34)27-8-6-26(7-9-27)10-12-36-14-13-35-11-5-21(30)31/h1-2,15,19H,3-14H2,(H,30,31)(H,25,29,32)
• InChI Key： OGNGTOMKTTVHQM-UHFFFAOYSA-N
• SMILES： O(CCOCCC(=O)O)CCN1CCN(C2C=CC3C(N(C(C=3C=2)=O)C2C(NC(CC2)=O)=O)=O)CC1

Computed Properties

• Exact Mass: 502.20636393g/mol
• Monoisotopic Mass: 502.20636393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 146Ų

Additional information on Thalidomide-Piperazine-PEG2-COOH

Thalidomide-Piperazine-PEG2-COOH: A Novel Compound with Potential Therapeutic Applications

Thalidomide-Piperazine-PEG2-COOH (CAS No. 2797430-20-5) is a promising compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound combines the structural features of thalidomide, piperazine, and polyethylene glycol (PEG) to create a molecule with unique properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of Thalidomide-Piperazine-PEG2-COOH.

Chemical Structure and Synthesis

Thalidomide-Piperazine-PEG2-COOH is a complex molecule that integrates the pharmacophoric elements of thalidomide and piperazine with the biocompatible and solubility-enhancing properties of PEG. Thalidomide, a well-known drug with a controversial history, has been shown to possess anti-inflammatory, immunomodulatory, and anti-angiogenic properties. Piperazine is a versatile heterocyclic compound used in various pharmaceuticals due to its ability to modulate neurotransmitter systems. PEGylation, the process of attaching PEG chains to molecules, is widely used in drug delivery systems to improve solubility, stability, and bioavailability.

The synthesis of Thalidomide-Piperazine-PEG2-COOH involves several steps. First, thalidomide is reacted with piperazine to form an intermediate compound. This intermediate is then conjugated with PEG through a carboxyl group (COOH) to produce the final product. The use of PEG2 (a diethylene glycol unit) ensures that the molecule retains its biocompatibility while enhancing its solubility in aqueous environments.

Biological Activity and Mechanism of Action

Thalidomide-Piperazine-PEG2-COOH exhibits a range of biological activities that make it a candidate for various therapeutic applications. Recent studies have shown that this compound possesses potent anti-inflammatory and immunomodulatory effects. These properties are primarily attributed to the thalidomide moiety, which can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

In addition to its anti-inflammatory effects, Thalidomide-Piperazine-PEG2-COOH has been found to exhibit anti-angiogenic activity. Angiogenesis, the formation of new blood vessels, is a critical process in various diseases, including cancer and chronic inflammatory conditions. By inhibiting angiogenesis, this compound can potentially slow down tumor growth and reduce inflammation.

The piperazine component of Thalidomide-Piperazine-PEG2-COOH contributes to its ability to modulate neurotransmitter systems. Piperazine can act as an antagonist at certain receptors, such as serotonin receptors, which may have implications for treating neurological disorders.

Potential Therapeutic Applications

The unique combination of properties in Thalidomide-Piperazine-PEG2-COOH makes it a promising candidate for several therapeutic applications. One area of significant interest is cancer therapy. The anti-inflammatory and anti-angiogenic effects of this compound can be leveraged to develop new strategies for treating solid tumors and hematological malignancies.

In addition to cancer therapy, Thalidomide-Piperazine-PEG2-COOH has potential applications in autoimmune diseases such as multiple sclerosis (MS) and rheumatoid arthritis (RA). The immunomodulatory effects of thalidomide can help reduce inflammation and modulate immune responses in these conditions.

The neuroprotective properties of piperazine make Thalidomide-Piperazine-PEG2-COOH a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. By modulating neurotransmitter systems and reducing inflammation, this compound may help slow down disease progression and improve patient outcomes.

Clinical Trials and Future Directions

The development of Thalidomide-Piperazine-PEG2-COOH as a therapeutic agent is still in its early stages. Preclinical studies have shown promising results, but more research is needed to fully understand its safety profile and efficacy in humans. Several clinical trials are currently underway to evaluate the potential benefits of this compound in various disease settings.

In conclusion, Thalidomide-Piperazine-PEG2-COOH (CAS No. 2797430-20-5) represents a novel approach in drug development by combining the beneficial properties of thalidomide, piperazine, and PEG into a single molecule. Its unique chemical structure and biological activities make it a promising candidate for treating a range of diseases, from cancer to neurological disorders. As research continues to advance, we can expect more insights into the potential therapeutic applications of this innovative compound.